Cas no 80171-30-8 ( )

• Product Name: &nbsp
• CAS No: 80171-30-8
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 869473
• PubChem ID: 12859024
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, alpha-fluoro-3-methyl-beta-oxo-, methyl ester (9CI)
• methyl 2-fluoro-3-(3-methylphenyl)-3-oxopropanoate
• Benzenepropanoic acid,alpha-fluoro-3-methyl-beta-oxo-,methyl ester(9ci)
• 80171-30-8
• DTXSID50511656
•  

• Inchi： 1S/C11H11FO3/c1-7-4-3-5-8(6-7)10(13)9(12)11(14)15-2/h3-6,9H,1-2H3
• InChI Key： KOIMXSMNZCYNPB-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų